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Compound of Interest

Compound Name:
2,2-Dimethylmorpholine

hydrochloride

Cat. No.: B189878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-Dimethylmorpholine
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug

development. This document details its physicochemical properties, outlines experimental

protocols for its synthesis and characterization, and discusses its potential biological

significance based on the activities of related morpholine derivatives.

Core Physicochemical Data
2,2-Dimethylmorpholine hydrochloride is the hydrochloride salt of the organic compound

2,2-Dimethylmorpholine. Key quantitative data for this compound are summarized in the table

below.
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Property Value Reference

Molecular Formula C₆H₁₄ClNO [1]

Molecular Weight 151.63 g/mol [1][2]

CAS Number 167946-94-3 [1][2]

Appearance Solid [3]

Purity ≥97% (typical) [1][2]

Storage
Room temperature, sealed in

dry conditions
[1][4]

Synthesis and Characterization
While a specific, detailed synthesis protocol for 2,2-Dimethylmorpholine hydrochloride is not

readily available in published literature, a plausible synthetic route can be devised based on

established methods for analogous morpholine derivatives. The following sections provide a

generalized experimental protocol for its synthesis and subsequent characterization.

Experimental Protocol: Synthesis of 2,2-
Dimethylmorpholine Hydrochloride
The synthesis of 2,2-Dimethylmorpholine hydrochloride can be approached as a multi-step

process involving the formation of the morpholine ring followed by conversion to its

hydrochloride salt. One potential route involves the reaction of 2-amino-2-methyl-1-propanol

with a suitable two-carbon electrophile, followed by cyclization and salt formation.

Step 1: Synthesis of an N-substituted Intermediate

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-

amino-2-methyl-1-propanol in a suitable aprotic solvent (e.g., acetonitrile).

Add a suitable two-carbon electrophile, such as 2-bromoethanol, to the solution.

The reaction mixture is heated to reflux and maintained at this temperature for several hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

Step 2: Cyclization to form 2,2-Dimethylmorpholine

The crude N-substituted intermediate is treated with a strong acid, such as concentrated

sulfuric acid, to catalyze the intramolecular cyclization.

The reaction mixture is heated, and the water formed during the reaction is removed.

After the reaction is complete, the mixture is cooled and neutralized with a base (e.g.,

sodium hydroxide solution).

The resulting 2,2-Dimethylmorpholine is extracted with an organic solvent (e.g.,

dichloromethane).

The organic extracts are combined, dried over anhydrous sodium sulfate, and the solvent is

evaporated to yield the crude product.

Step 3: Formation of 2,2-Dimethylmorpholine Hydrochloride

The crude 2,2-Dimethylmorpholine is dissolved in a suitable solvent, such as diethyl ether or

isopropanol.

A solution of hydrochloric acid in the same solvent (or gaseous hydrogen chloride) is added

dropwise with stirring.

The hydrochloride salt will precipitate out of the solution.

The precipitate is collected by filtration, washed with a small amount of cold solvent, and

dried under vacuum to yield 2,2-Dimethylmorpholine hydrochloride.

Experimental Protocol: Characterization
The identity and purity of the synthesized 2,2-Dimethylmorpholine hydrochloride should be

confirmed using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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1H NMR: The proton NMR spectrum is expected to show characteristic signals for the methyl

groups, as well as the methylene protons of the morpholine ring. The integration of these

signals should correspond to the number of protons in the molecule.

13C NMR: The carbon NMR spectrum will display distinct peaks for the two methyl carbons,

the quaternary carbon at the 2-position, and the methylene carbons of the morpholine ring.

Mass Spectrometry (MS)

Mass spectrometry can be used to confirm the molecular weight of the free base (2,2-

Dimethylmorpholine, MW: 115.17 g/mol ).[3][5] The hydrochloride salt will likely show the

molecular ion of the free base in the mass spectrum.

High-Performance Liquid Chromatography (HPLC)

HPLC can be employed to assess the purity of the final product. A suitable method would

involve a C18 column with a mobile phase consisting of a mixture of acetonitrile and water

with a suitable buffer. The retention time and peak area can be used to determine the purity

of the compound.

Biological Activity and Potential Applications
While specific biological studies on 2,2-Dimethylmorpholine hydrochloride are limited, the

broader class of morpholine derivatives is known to exhibit a wide range of biological activities.

[6][7] These include antioxidant, anti-inflammatory, and anticancer properties.[6][8] The

morpholine moiety is a privileged scaffold in medicinal chemistry, often incorporated into drug

candidates to improve their pharmacokinetic properties and biological activity.[6]

Antioxidant Activity of Morpholine Derivatives

Some substituted morpholines have demonstrated potent antioxidant activity, which is

attributed to their ability to act as free radical scavengers.[8][9] This activity is often associated

with the presence of specific substituents on the morpholine ring that can donate a hydrogen

atom to neutralize free radicals.
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The following diagrams illustrate key workflows and a proposed mechanism related to 2,2-
Dimethylmorpholine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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